Cas no 2392940-61-1 (3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride)

• Product Name: 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride
• CAS No: 2392940-61-1
• MF: C₁₈H₂₀FN₃O₃S
• MW: 377.433106422424
• CID: 6602793
• PubChem ID: 154786646
• Update Time: 2025-06-28

3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-26599367
• Z2768304537
• 2392940-61-1
• 3-({[1-(pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride
• 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C18H20FN3O3S/c19-26(24,25)17-3-1-2-15(12-17)18(23)21-13-14-6-10-22(11-7-14)16-4-8-20-9-5-16/h1-5,8-9,12,14H,6-7,10-11,13H2,(H,21,23)
• InChI Key： GTEOKRFJJOOFFN-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)C(NCC1CCN(C2C=CN=CC=2)CC1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 377.12094084g/mol
• Monoisotopic Mass: 377.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 87.8Ų

Additional information on 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride

Introduction to 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride

3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride (CAS No. 2392940-61-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, serves as a valuable intermediate in the synthesis of various biologically active molecules. Its unique chemical properties make it particularly useful in the development of novel therapeutic agents targeting a range of diseases.

The molecular framework of 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride incorporates multiple functional groups, including a carbamoyl moiety and a sulfonyl fluoride group, which are known for their reactivity and versatility in drug design. The presence of the pyridine and piperidine rings further enhances its potential as a pharmacophore, contributing to its ability to interact with biological targets in a specific manner.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that modulate protein-protein interactions (PPIs). Benzene-1-sulfonyl fluoride derivatives have emerged as promising candidates in this regard due to their ability to disrupt critical interactions within cellular pathways. The compound in question, 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride, has been explored for its potential to interfere with key PPIs involved in cancer progression and inflammatory diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The combination of the pyridine and piperidine moieties provides a scaffold that can be readily modified to enhance binding affinity and selectivity. This flexibility has allowed researchers to design derivatives with improved pharmacokinetic properties and reduced off-target effects.

The sulfonyl fluoride group is particularly noteworthy for its reactivity, which can be leveraged in various synthetic transformations. For instance, it can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups at specific positions within the molecule. This reactivity has been exploited in the synthesis of peptidomimetics and other targeted therapeutics.

Recent studies have highlighted the potential of 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride as a tool for investigating the role of PPIs in disease mechanisms. By disrupting specific protein interactions, this compound has provided insights into the molecular basis of various pathologies, including oncogenesis and neurodegenerative disorders. The ability to modulate these interactions has opened up new avenues for therapeutic intervention.

The synthesis of 3-({[1-(Pyridin-4-yl)piperidin-4-yl]methyl}carbamoyl)benzene-1-sulfonyl fluoride presents both challenges and opportunities for chemists. The multi-step synthesis requires careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process and improve efficiency.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Its ability to inhibit key enzymes and receptors involved in disease pathways suggests that it may have therapeutic potential across multiple indications. Further research is ongoing to explore its efficacy and safety profiles in vivo.

The development of novel drug candidates relies heavily on the availability of high-quality intermediates like 3-({[1-(Pyridin-4-y)]methyl}carbamoyl)benzene-l-sulfonyl fluoride. Its role as a building block in synthetic chemistry underscores its importance in advancing drug discovery efforts. As our understanding of biological systems continues to evolve, compounds like this one will remain indispensable tools for exploring new therapeutic strategies.

In conclusion, 3-( {[ 1 - ( Pyridine - 4 - y ] m e th y l } c ar b am o y l ) b en z e n e - 1 - s u l f o n y l f lu o r i d e strong > ( C A S N o . 2 3 9 2 9 4 0 - 6 1 - 1 ) i s a c h e m i c a l c o m p o u n d w i t h p r o m i s i n g p h a r m ac o lo g i c a l a p p l i c ati o n s . Its unique structural features make it a valuable intermediate in drug development, particularly for targeting protein-protein interactions associated with various diseases. As research continues to uncover new therapeutic opportunities, compounds like this one will play a crucial role in shaping the future of medicine.